Cas no 135482-70-1 (tert-Butyl 4-(2-aminoethyl)benzoate)

Technical Introduction: tert-Butyl 4-(2-aminoethyl)benzoate tert-Butyl 4-(2-aminoethyl)benzoate is a versatile chemical intermediate featuring both an aromatic ester and a primary amine functional group. The tert-butyl ester moiety enhances stability and solubility in organic solvents, while the aminoethyl group provides a reactive site for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. Its structural properties facilitate applications in peptide coupling, polymer modification, and as a building block for bioactive compounds. The compound’s well-defined reactivity and compatibility with common protecting group strategies underscore its utility in multistep synthetic routes. Proper handling under inert conditions is recommended due to the amine’s sensitivity to oxidation.
tert-Butyl 4-(2-aminoethyl)benzoate structure
135482-70-1 structure
Product Name:tert-Butyl 4-(2-aminoethyl)benzoate
CAS No:135482-70-1
MF:C13H19NO2
MW:221.29546380043
MDL:MFCD04114531
CID:64362
PubChem ID:15690119
Update Time:2025-06-07

tert-Butyl 4-(2-aminoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(2-aminoethyl)benzoate
    • 4-(2-AMINO-ETHYL)BENZOIC ACID MONO TERT-BUTYL ESTER,
    • tert-Butyl 4-(2-amino-ethyl)benzoate
    • tert-Butyl 4-(2-amino-ethyl)-benzoate
    • EN300-1006819
    • 135482-70-1
    • AKOS009233039
    • 4-(2-Amino-ethyl)-benzoic acid tert-butyl ester
    • 4-(2-Aminoethyl)benzoic acid tert-butyl ester
    • AS-30424
    • DTXSID20576934
    • SCHEMBL16594355
    • tert-Butyl 4-(2-amino-ethyl)-benzoate, AldrichCPR
    • MFCD04114531
    • CS-0272767
    • AB18526
    • 4-(2-amino-ethyl)-benzoic acid mono tert-butyl ester
    • A806938
    • FT-0747725
    • MDL： MFCD04114531
    • Inchi： 1S/C13H19NO2/c1-13(2,3)16-12(15)11-6-4-10(5-7-11)8-9-14/h4-7H,8-9,14H2,1-3H3
    • InChI Key： JUHIVHQBWAWQOM-UHFFFAOYSA-N
    • SMILES： O(C(C1C=CC(=CC=1)CCN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 221.14200
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 326.6±25.0 °C at 760 mmHg
  • Flash Point: 176.9±20.7 °C
  • Refractive Index: 1.52
  • PSA: 52.32000
  • LogP: 2.84340
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 4-(2-aminoethyl)benzoate Security Information

tert-Butyl 4-(2-aminoethyl)benzoate Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

tert-Butyl 4-(2-aminoethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0063-1g
tert-Butyl 4-(2-amino-ethyl)-benzoate
 135482-70-1 97%
1g
 5919.34CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0063-5g
tert-Butyl 4-(2-amino-ethyl)-benzoate
 135482-70-1 97%
5g
 23490.77CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0063-500mg
tert-Butyl 4-(2-amino-ethyl)-benzoate
 135482-70-1 97%
500mg
 3383.69CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0063-250mg
tert-Butyl 4-(2-amino-ethyl)-benzoate
 135482-70-1 97%
250mg
 2111.63CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0063-100mg
tert-Butyl 4-(2-amino-ethyl)-benzoate
 135482-70-1 97%
100mg
 1484.07CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0063-50mg
tert-Butyl 4-(2-amino-ethyl)-benzoate
 135482-70-1 97%
50mg
 1161.82CNY 2021-05-08
Alichem
A019106442-250mg
tert-Butyl 4-(2-aminoethyl)benzoate
 135482-70-1 95%
250mg
 455.82 USD 2021-06-17
Alichem
A019106442-1g
tert-Butyl 4-(2-aminoethyl)benzoate
 135482-70-1 95%
1g
 1,032.08 USD 2021-06-17
Fluorochem
048894-250mg
tert-Butyl 4-(2-aminoethyl)benzoate
 135482-70-1 95%
250mg
 ￡480.00 2022-03-01
Fluorochem
048894-1g
tert-Butyl 4-(2-aminoethyl)benzoate
 135482-70-1 95%
1g
 ￡1197.00 2022-03-01

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